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Compound of Interest

Compound Name: 1,1,2,2-Tetramethylcyclopropane

Cat. No.: B1198135 Get Quote

For researchers, scientists, and professionals in drug development, a thorough understanding

of the physicochemical properties of molecular scaffolds is paramount. This guide provides a

detailed comparison of 1,1,2,2-tetramethylcyclopropane with other fundamental small-ring

cycloalkanes, supported by experimental data and detailed methodologies.

Physicochemical Properties: A Comparative
Analysis
The introduction of methyl substituents to the cyclopropane ring significantly influences its

physical properties. The following table summarizes key quantitative data for 1,1,2,2-
tetramethylcyclopropane and its less substituted counterparts.
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Property
1,1,2,2-
Tetramethylcy
clopropane

1,1-
Dimethylcyclo
propane

Methylcyclopr
opane

Cyclopropane

Molecular

Formula
C₇H₁₄[1] C₅H₁₀[2] C₄H₈[3] C₃H₆[4]

Molecular Weight

( g/mol )
98.19[1] 70.13[5] 56.11[6] 42.08[4]

CAS Number 4127-47-3[1] 1630-94-0[7] 594-11-6[6] 75-19-4[4]

Physical State at

STP

Colorless

Liquid[8]
Colorless Liquid Colorless Gas[3] Colorless Gas[4]

Boiling Point (°C) 76 20.6[7] 0.7[3] -32.9[9]

Melting Point

(°C)
N/A -108.9[2] -177.3[3] -128[9]

Density (g/cm³) 0.72 0.6554[2] 0.6912[3] 0.680 (liquid)[9]

Refractive Index 1.40 1.419[7] 1.42[10] N/A

Solubility

Soluble in

organic solvents,

not easily soluble

in water.[11]

N/A N/A N/A

Spectroscopic Data Summary
Spectroscopic analysis is crucial for the structural elucidation and purity assessment of 1,1,2,2-
tetramethylcyclopropane.
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Spectroscopic Technique Data Availability and Key Features

¹H NMR

Available. The spectrum is expected to show

signals corresponding to the methyl protons and

the methylene protons of the cyclopropane ring.

¹³C NMR

Available. The spectrum will show distinct

signals for the quaternary and methylene

carbons of the cyclopropane ring, as well as the

methyl carbons.

Infrared (IR) Spectroscopy

Available. Characteristic C-H stretching

vibrations for the cyclopropane ring are

expected around 3080-3040 cm⁻¹. CH₂

deformation and skeletal vibrations are also

identifiable.

Mass Spectrometry (MS)

Available. The mass spectrum provides

information on the molecular weight and

fragmentation pattern, which is useful for

identification.

Experimental Protocols
Synthesis of 1,1,2,2-Tetramethylcyclopropane via
Simmons-Smith Reaction
A common and effective method for the synthesis of 1,1,2,2-tetramethylcyclopropane is the

Simmons-Smith cyclopropanation of 2,3-dimethyl-2-butene. The Furukawa modification, which

utilizes diethylzinc, is often preferred for its reliability.

Materials:

2,3-dimethyl-2-butene (tetramethylethylene)

Diiodomethane (CH₂I₂)

Diethylzinc (Et₂Zn), 1.0 M solution in hexanes
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Anhydrous dichloromethane (DCM)

Saturated aqueous ammonium chloride (NH₄Cl) solution

Anhydrous magnesium sulfate (MgSO₄)

Procedure:

Reaction Setup: A three-necked round-bottom flask, equipped with a magnetic stirrer, a

dropping funnel, and a nitrogen inlet, is flame-dried and allowed to cool under a stream of

nitrogen.

Solvent and Reagent Addition: Anhydrous dichloromethane is added to the flask, followed by

cooling to 0 °C in an ice bath. Diiodomethane (2.0 equivalents) is then added.

Carbenoid Formation: A 1.0 M solution of diethylzinc in hexanes (2.0 equivalents) is added

dropwise to the stirred mixture while maintaining the temperature at 0 °C. The formation of a

white precipitate may be observed. The mixture is stirred at 0 °C for 30 minutes to ensure the

complete formation of the zinc carbenoid.

Substrate Addition: A solution of 2,3-dimethyl-2-butene (1.0 equivalent) in anhydrous

dichloromethane is added slowly to the reaction mixture at 0 °C.

Reaction: The reaction mixture is allowed to warm to room temperature and stirred for 12-24

hours. The progress of the reaction is monitored by gas chromatography-mass spectrometry

(GC-MS).

Quenching: Upon completion, the reaction is carefully quenched at 0 °C by the slow,

dropwise addition of a saturated aqueous solution of ammonium chloride.

Workup: The mixture is transferred to a separatory funnel, and the organic layer is

separated. The aqueous layer is extracted with dichloromethane. The combined organic

layers are washed with brine.

Drying and Concentration: The organic layer is dried over anhydrous magnesium sulfate,

filtered, and the solvent is removed under reduced pressure using a rotary evaporator.
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Purification: The crude product is purified by fractional distillation to yield 1,1,2,2-
tetramethylcyclopropane.

Experimental Workflow for the Synthesis of 1,1,2,2-Tetramethylcyclopropane

Reaction Preparation Reagent Addition & Carbenoid Formation Cyclopropanation Workup & Purification

Flame-dry 3-neck flask under N2 Add anhydrous DCM and cool to 0 °C Add Diiodomethane Add Diethylzinc solution dropwise at 0 °C Stir for 30 min at 0 °C Add 2,3-dimethyl-2-butene solution at 0 °C Warm to RT and stir for 12-24h Monitor by GC-MS Quench with sat. aq. NH4Cl at 0 °C Extract with DCM and wash with brine Dry over MgSO4 and concentrate Purify by fractional distillation

Click to download full resolution via product page

Caption: Experimental workflow for the Simmons-Smith synthesis of 1,1,2,2-
tetramethylcyclopropane.

Determination of Boiling Point (Micro Method)
For small quantities of liquid, the boiling point can be determined using a micro method.

Apparatus:

Small test tube

Capillary tube (sealed at one end)

Thermometer

Heating bath (e.g., oil bath)

Rubber band

Procedure:

A small amount of the liquid sample (a few milliliters) is placed in the test tube.

A capillary tube, sealed at one end, is placed open-end down into the liquid.
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The test tube is attached to a thermometer using a rubber band.

The assembly is immersed in a heating bath.

The bath is heated gently, and a stream of bubbles will be observed emerging from the open

end of the capillary tube as the air inside expands.

Heating is continued until a rapid and continuous stream of bubbles is observed, indicating

that the vapor pressure of the liquid is equal to the atmospheric pressure.

The heat source is removed, and the bath is allowed to cool slowly.

The temperature at which the bubbling stops and the liquid just begins to enter the capillary

tube is recorded as the boiling point.

Reactivity Comparison
The reactivity of cyclopropanes is largely dictated by the strain in the three-membered ring.

This ring strain makes them susceptible to ring-opening reactions, a characteristic that is less

pronounced in larger cycloalkanes.

Cyclopropane and Methylcyclopropane: Due to significant ring strain, these smaller

cyclopropanes undergo addition reactions with reagents like H₂, HBr, and Cl₂/Br₂ (in the

dark), leading to ring opening.[12] For instance, cyclopropane reacts with hydrogen in the

presence of a nickel catalyst to form propane.[12]

1,1-Dimethylcyclopropane and 1,1,2,2-Tetramethylcyclopropane: The presence of alkyl

substituents can influence the reactivity of the cyclopropane ring. While still susceptible to

ring-opening under certain conditions, the steric hindrance from the methyl groups in 1,1,2,2-
tetramethylcyclopropane can affect the approach of reagents. The stability of the potential

carbocation or radical intermediates formed during ring-opening is also a key factor. In

general, more substituted cyclopropanes may require more forcing conditions for ring-

opening compared to the parent cyclopropane. The Simmons-Smith reaction provides a

robust method for the synthesis of such substituted cyclopropanes, highlighting their

accessibility as building blocks in organic synthesis.[13]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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